Cas no 331943-04-5 (N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib)

• Product Name: N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib
• CAS No: 331943-04-5
• MF: C₁₇H₁₄F₃N₃O₂S
• MW: 381.372172832489
• CID: 836194
• PubChem ID: 9951856
• Update Time: 2025-04-19

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Chemical and Physical Properties

Names and Identifiers

• Isocelecoxib
• N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib
• Celecoxib Related Compound B
• N-De(4-sulfonamidophenyl)-N'-(4-sulfonamidophenyl) Celecoxib
• N-De(4-sulfonamidophenyl)-N\'-(4-sulfonamidophenyl) Celecoxib
• 4-[3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
• 4-[3-(4-methylphenyl)-5-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
• Celecoxib impurity B
• BCP34326
• CELECOXIB IMPURITY B [EP IMPURITY]
• DTXSID10433269
• NR89ESB5UB
• N-De(4-sulfonamidophenyl)-N'-[4-sulfonamido(phenyl-d4)]Celecoxib
• DS-015772
• Celecoxib regio Isomer;Celecoxib Impurity B
• Benzenesulfonamide, 4-[3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]-; Celecoxib Imp. B (EP); Celecoxib RC B (USP); Celecoxib Related Compound B; Celecoxib Impurity B
• 4-(3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
• LGIMTMFJBCXYRP-UHFFFAOYSA-N
• Celecoxib EP Impurity B
• SCHEMBL13236931
• 4-(3-(p-Tolyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
• UNII-NR89ESB5UB
• 331943-04-5
• AGN-PC-0MW7W5
• Benzenesulfonamide, 4-(3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)-
• 4-[3-(4-METHYLPHENYL)-5- (TRIFLUOROMETHYL)- 1H-PYRAZOL-1-YL] BENZENESULFONAMIDE

• Inchi： 1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)23(22-15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
• InChI Key： LGIMTMFJBCXYRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C(F)(F)F)=CC(C2C=CC(C)=CC=2)=N1)(N)(=O)=O

Computed Properties

• Exact Mass: 381.07600
• Monoisotopic Mass: 381.07588236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• PSA: 86.36000
• LogP: 5.29500

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles